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Compound of Interest

Compound Name: I-138

Cat. No.: B15582254 Get Quote

Clarification Regarding "I-138"
Initial research indicates that "I-138" does not correspond to a commonly recognized chemical

or radioisotope in standard chemical and radiological databases. While a specific isotope,

Iodine-138, does exist, it is extremely short-lived with a half-life of about 6.26 seconds and is

not typically used in a laboratory setting where extensive disposal procedures would be

required.[1]

It is highly probable that "I-138" is a typographical error and the intended substance was

Iodine-131 (¹³¹I), a radioisotope widely used in research, diagnostics, and therapy, particularly

in the fields of endocrinology and oncology. Given the context of researchers, scientists, and

drug development professionals, the following information provides the essential safety and

disposal procedures for Iodine-131.

Proper Disposal Procedures for Iodine-131 (¹³¹I)
Iodine-131 is a beta- and gamma-emitting radioisotope with a half-life of approximately 8.02

days. Proper handling and disposal are critical to ensure radiological safety and regulatory

compliance. The following procedures provide a step-by-step guide for the safe disposal of ¹³¹I

waste in a laboratory setting.

Immediate Safety and Handling Precautions
Designated Area: All work with ¹³¹I should be conducted in a designated and properly

shielded area, such as a fume hood, to minimize exposure to volatile iodine.
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Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses, and disposable gloves. When handling significant quantities, consider

double-gloving.

Monitoring: Use a survey meter (e.g., a Geiger-Müller counter) to monitor for contamination

on surfaces, equipment, and personnel before, during, and after handling ¹³¹I.

Shielding: Use lead or other appropriate shielding to reduce gamma exposure.

Step-by-Step Disposal Protocol for ¹³¹I Waste
Segregation of Waste:

Properly segregate radioactive waste from non-radioactive waste at the point of

generation.

Categorize ¹³¹I waste into solid and liquid forms.

Solid Waste Disposal:

Collection: Place all contaminated solid waste (e.g., gloves, absorbent paper, vials, pipette

tips) into clearly labeled, durable plastic bags within a designated radioactive waste

container.

Labeling: The container must be labeled with the radiation symbol, the isotope (¹³¹I), the

activity level, and the date.

Decay-in-Storage: Due to its relatively short half-life, the primary method of disposal for ¹³¹I

waste is decay-in-storage. Store the waste in a secure, shielded location away from

personnel.

Monitoring for Disposal: After at least 10 half-lives (approximately 81 days), the waste's

radioactivity will have decayed to background levels. Before disposal as regular waste, the

container must be monitored with a survey meter to confirm that the radiation levels are

indistinguishable from the background.

Final Disposal: Once confirmed to be at background levels, deface or remove all

radioactive labels and dispose of the waste in accordance with institutional and local
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regulations for non-hazardous waste.

Liquid Waste Disposal:

Aqueous Waste: Small amounts of aqueous ¹³¹I waste may be disposed of via a

designated sanitary sewer, provided that the concentration and total activity are within the

limits set by the institution's radiation safety office and local regulations.

Dilution: Dilute the liquid waste with copious amounts of water during disposal to ensure

that the concentration at the point of release is as low as reasonably achievable.

Log Maintenance: Maintain a detailed log of all liquid radioactive waste disposals,

including the date, isotope, activity, volume, and the identity of the person performing the

disposal.

Organic Solvents: Do not dispose of ¹³¹I in organic solvents down the drain. This waste

must be collected in a designated, properly labeled container for hazardous and

radioactive waste and disposed of through the institution's environmental health and safety

office.

Data Presentation: Properties of Common Iodine
Radioisotopes
For comparative purposes, the table below summarizes the key properties of Iodine-131 and

other commonly used iodine radioisotopes.

Property Iodine-131 (¹³¹I) Iodine-125 (¹²⁵I) Iodine-123 (¹²³I)

Half-Life 8.02 days 59.4 days 13.2 hours

Primary Emission Beta, Gamma Gamma, X-ray Gamma, X-ray

Primary Use Therapy, Research
Immunoassays,

Research

Medical Imaging

(SPECT)

Experimental Workflow & Signaling Pathway
Diagrams
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Logical Workflow for Iodine-131 Waste Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Iodine-131 waste in a laboratory setting.

Caption: Workflow for the disposal of Iodine-131 waste.

Note: As "I-138" does not correspond to a known signaling pathway, a diagram for a signaling

pathway has not been included. The provided diagram focuses on the requested disposal

procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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